Meclorisone Dibutyrate
Meclorisone Dibutyrate
Brand Name:
Vulcanchem
CAS No.:
10549-91-4
VCID:
VC0108577
InChI:
InChI=1S/C30H40Cl2O6/c1-6-8-25(35)37-17-24(34)30(38-26(36)9-7-2)18(3)14-22-21-11-10-19-15-20(33)12-13-27(19,4)29(21,32)23(31)16-28(22,30)5/h12-13,15,18,21-23H,6-11,14,16-17H2,1-5H3/t18-,21+,22+,23+,27+,28+,29+,30+/m1/s1
SMILES:
CCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)C)OC(=O)CCC
Molecular Formula:
C30H40Cl2O6
Molecular Weight:
567.5 g/mol
Meclorisone Dibutyrate
CAS No.: 10549-91-4
Reference Standards
VCID: VC0108577
Molecular Formula: C30H40Cl2O6
Molecular Weight: 567.5 g/mol
| CAS No. | 10549-91-4 |
|---|---|
| Product Name | Meclorisone Dibutyrate |
| Molecular Formula | C30H40Cl2O6 |
| Molecular Weight | 567.5 g/mol |
| IUPAC Name | [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-17-butanoyloxy-9,11-dichloro-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] butanoate |
| Standard InChI | InChI=1S/C30H40Cl2O6/c1-6-8-25(35)37-17-24(34)30(38-26(36)9-7-2)18(3)14-22-21-11-10-19-15-20(33)12-13-27(19,4)29(21,32)23(31)16-28(22,30)5/h12-13,15,18,21-23H,6-11,14,16-17H2,1-5H3/t18-,21+,22+,23+,27+,28+,29+,30+/m1/s1 |
| Standard InChIKey | HUXCOHMTWUSXGY-GAPIFECDSA-N |
| Isomeric SMILES | CCCC(=O)OCC(=O)[C@]1([C@@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)Cl)Cl)C)C)OC(=O)CCC |
| SMILES | CCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)C)OC(=O)CCC |
| Canonical SMILES | CCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)C)OC(=O)CCC |
| Synonyms | meclorisone dibutyrate Sch 11572 Sch-11572 |
| PubChem Compound | 68655 |
| Last Modified | Dec 23 2021 |
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